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Compound of Interest

Compound Name: 1,1-Bis(allyloxy)octane

CAS No.: 71617-17-9

Cat. No.: B12650064

Get Quote

Executive Summary & Strategic Rationale
This guide details the synthesis and application of 1,1-Bis(allyloxy)octane as a pH-labile

crosslinker for the fabrication of acid-degradable nanogels. Unlike conventional ester-based

hydrolytic degradation, which is often slow and non-specific, acetal linkages provide a "digital"

degradation profile—stable at physiological pH (7.4) but rapidly hydrolyzing in the acidic

endosome (pH 5.0–6.0).

Why 1,1-Bis(allyloxy)octane?

Tunable Hydrophobicity: The octyl chain provides a hydrophobic core suitable for

encapsulating poorly water-soluble drugs (e.g., Paclitaxel, Doxorubicin).

Thiol-Ene Compatibility: The terminal allyl groups enable radical-mediated thiol-ene click

polymerization. This mechanism is oxygen-tolerant, rapid, and yields uniform networks

without the heterogeneity typical of chain-growth acrylate polymerizations.

Clean Degradation: Upon acid hydrolysis, the network cleaves into low molecular weight

thiols and octanal, facilitating renal clearance and minimizing long-term accumulation.
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Chemical Basis & Mechanism[1][2][3]
The core technology relies on the acid-catalyzed hydrolysis of the acyclic acetal linkage.
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Figure 1: Synthetic pathway from precursor assembly to acid-triggered degradation.

Module 1: Synthesis of 1,1-Bis(allyloxy)octane
This crosslinker is not typically available off-the-shelf and must be synthesized with high purity

to ensure consistent polymerization kinetics.

Reagents & Equipment[4][5]
Reactants: Octanal (>98%), Allyl Alcohol (anhydrous).

Catalyst: p-Toluenesulfonic acid monohydrate (pTSA).

Solvent: Cyclohexane or Benzene (for azeotropic water removal).

Equipment: Dean-Stark apparatus, rotary evaporator, vacuum distillation setup.

Step-by-Step Protocol
Setup: Assemble a 250 mL round-bottom flask with a magnetic stir bar and a Dean-Stark

trap topped with a reflux condenser.
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Charge: Add Octanal (12.8 g, 100 mmol), Allyl Alcohol (17.4 g, 300 mmol, 3 eq), and pTSA

(190 mg, 1 mmol) to the flask.

Solvent: Add 100 mL of Cyclohexane.

Reflux: Heat the mixture to reflux (approx. 85°C oil bath). Monitor the collection of water in

the Dean-Stark trap.

Critical Checkpoint: The reaction is complete when water evolution ceases (typically 3–5

hours). Theoretical water yield is ~1.8 mL.

Neutralization: Cool to room temperature. Add NaHCO₃ (solid, 500 mg) and stir for 30

minutes to neutralize the acid catalyst. This prevents hydrolysis during workup.

Filtration: Filter off the solids.

Concentration: Remove cyclohexane and excess allyl alcohol via rotary evaporation (40°C,

reduced pressure).

Purification: Perform fractional vacuum distillation.

Target: Collect the fraction boiling at ~110–115°C at 5 mmHg (values may vary based on

vacuum strength; discard the initial octanal-rich foreshot).

Validation: Verify structure via ¹H NMR (CDCl₃). Look for the acetal triplet at ~4.5 ppm and

the disappearance of the aldehyde peak at ~9.7 ppm.

Module 2: Nanogel Fabrication (Thiol-Ene Photo-
Emulsion)
We utilize an oil-in-water (O/W) mini-emulsion technique. The thiol-ene reaction is relatively

insensitive to oxygen, but purging is recommended for reproducibility.

Formulation Table
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Component Role Qty (mg) Molar Ratio

1,1-

Bis(allyloxy)octane
Crosslinker (Diene) 254 mg 1.0 eq (alkene)

PETMP * 4-Arm Thiol Monomer 122 mg 1.0 eq (thiol)

Paclitaxel (Optional) Hydrophobic Cargo 10 mg ~2.5 wt%

DMPA Photoinitiator 10 mg 3 wt%

Sodium Dodecyl

Sulfate
Surfactant 50 mg N/A

Water (Milli-Q) Continuous Phase 10 mL N/A

*PETMP: Pentaerythritol tetrakis(3-mercaptopropionate)

Protocol
Organic Phase Prep: In a small vial, dissolve the Crosslinker, PETMP, Drug, and DMPA.

Vortex until clear.

Note: Stoichiometry is critical. A 1:1 ratio of Thiol:Ene functional groups ensures a perfect

network.

Aqueous Phase Prep: Dissolve SDS in 10 mL deionized water.

Emulsification:

Add the organic phase dropwise to the aqueous phase under stirring.

Sonication: Use a probe sonicator (e.g., 20 kHz, 40% amplitude) for 5 minutes on ice.

Cycle: 10s ON / 10s OFF to prevent heating.

Target: A milky white, stable mini-emulsion (droplet size ~150–200 nm).

Polymerization:

Transfer emulsion to a glass vial.
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Irradiate with UV light (365 nm, ~10 mW/cm²) for 15 minutes under gentle stirring.

Purification:

Dialyze the resulting nanogel suspension against water (MWCO 12-14 kDa) for 24 hours

to remove surfactant and unreacted monomers. Change water 3 times.

Filter through a 0.45 µm syringe filter to remove aggregates.

Module 3: Characterization & Acid-Degradation
Study
Physical Characterization

DLS (Dynamic Light Scattering): Expect a hydrodynamic diameter (

) of 150–250 nm with a PDI < 0.2.

TEM (Transmission Electron Microscopy): Use uranyl acetate negative staining. Particles

should appear spherical.

Acid-Triggered Release Assay
This experiment validates the core functionality: pH-dependent degradation.

Preparation: Aliquot purified drug-loaded nanogels into two dialysis cassettes (MWCO 3.5

kDa).

Incubation:

Condition A (Physiological): PBS, pH 7.4, 37°C.

Condition B (Endosomal): Acetate buffer, pH 5.0, 37°C.

Sampling: Withdraw 100 µL from the external medium at t = 0, 1, 2, 4, 8, 12, 24 hours.

Replace with fresh buffer.

Analysis: Quantify released drug via HPLC or UV-Vis spectroscopy.
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Expected Result:

pH 7.4: < 20% release over 24h (leakage only).

pH 5.0: > 80% release within 4–6 hours (burst release due to acetal hydrolysis).
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Figure 2: Mechanism of acid-catalyzed nanogel disassembly.
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Troubleshooting & Expert Tips
Issue Probable Cause Corrective Action

Low Yield / No Gelation
Oxygen inhibition or old

initiator.

Purge emulsion with N₂ for 5

mins before UV. Check DMPA

solubility.

Particles too large (>300nm)
Insufficient sonication or low

surfactant.

Increase sonication amplitude.

Increase SDS concentration to

10 mg/mL.

Premature Degradation
Acidic impurities in solvent or

water.

Ensure all buffers are pH 7.4.

Store nanogels in slightly basic

buffer (pH 8) for long-term

stability.

Slow Degradation at pH 5
Hydrophobic shielding of

acetals.

The octyl chain is hydrophobic.

Add a hydrophilic co-monomer

(e.g., PEG-dithiol) to increase

water access to the acetal

core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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